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Abstract

Sandacanol is a synthetic aroma chemical prized for its characteristic sandalwood fragrance.
This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and known biological interactions. While research on
Sandacanol's specific biological signaling pathways is limited, this document draws on
extensive data available for the structurally similar synthetic sandalwood odorant, Sandalore, to
infer potential mechanisms of action. This guide summarizes quantitative data in structured
tables, details relevant experimental protocols, and provides visual diagrams of key signaling
pathways and experimental workflows to support further research and development.

Chemical Structure and Identification

Sandacanol is a synthetic compound that mimics the scent of natural sandalwood oil. It is
chemically distinct from natural sandalwood components like a-santalol and [3-santalol.

Chemical Name: (E)-2-ethyl-4-(2,2,3-trimethyl-1-cyclopent-3-enyl)but-2-en-1-ol[1]

Table 1: Chemical Identifiers of Sandacanol
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Identifier

Value

CAS Number

28219-61-6[1]

EINECS Number

248-908-8[1]

Chemical Formula

C14H240[1]

Molecular Weight

208.34 g/mol [1][2]

Physicochemical Properties

Sandacanol is an oily liquid that is colorless to pale yellow.[1][3] It possesses a characteristic

woody, sandalwood scent with greasy, oily, and waxy undertones.[1]

Table 2: Physicochemical Properties of Sandacanol

Property

Value

Reference

Physical State

Oily liquid

[1]

Color Colorless to pale yellow [1]
Boiling Point 287.37 °C[1]

Flash Point 92.78 °C [1]
Specific Gravity 0.91400 to 0.91800 @ 20.00 ]

°C

Refractive Index

1.48600 to 1.49000 @ 20.00
°C

[1]

Water Solubility

Insoluble

[3]

Purity

92.00 to 100.00% (sum of

isomers)

[1]

Biological Activity and Signaling Pathways
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Direct research into the specific biological signaling pathways of Sandacanol is not extensively
documented in publicly available literature. However, significant research has been conducted
on Sandalore, a structurally related synthetic sandalwood odorant (3-Methyl-5-(2,2,3-
trimethylcyclopent-3-en-1-yl)pentan-2-ol). Given their use as sandalwood fragrance mimics, it is
plausible that Sandacanol may interact with similar biological targets. The following sections
detail the known biological activities and signaling pathways of Sandalore, which may provide a
model for future investigation of Sandacanol.

Interaction with Olfactory Receptor OR2AT4 in
Keratinocytes

Sandalore has been identified as an agonist of the olfactory receptor OR2AT4, which is
expressed in human keratinocytes.[3] Activation of OR2AT4 by Sandalore initiates a signaling
cascade that promotes wound-healing processes.[3]

This signaling pathway is initiated by the binding of Sandalore to OR2AT4, leading to the
activation of adenylyl cyclase (AC) and a subsequent increase in intracellular cyclic adenosine
monophosphate (cCAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which in turn
phosphorylates and activates the mitogen-activated protein kinases (MAPKSs) Erk1/2 and p38.
[3] The activation of these downstream kinases ultimately leads to increased cell proliferation
and migration, which are crucial for wound re-epithelialization.[3]

phosphorylates Cell Proliferation
phosphorylates
P> p38 MAPK Cell Migration

OR2AT4 activates 2()1;:2/;);\ synthesizes CAMP activates PKA
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Sandalore-induced signaling in keratinocytes.

Anagen Phase Prolongation in Hair Follicles
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Topical application of Sandalore has been shown to prolong the anagen (growth) phase of hair
follicles.[4] This effect is mediated by the upregulation of Insulin-like Growth Factor 1 (IGF-1), a
key regulator of hair growth. The precise upstream signaling from OR2AT4 activation to IGF-1

Anagen Phase
Prolongation

upregulation is an area of ongoing research.

Upstream
Signaling
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upregulates

OR2AT4
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Click to download full resolution via product page

Sandalore's effect on hair follicle anagen phase.

Experimental Protocols

The following are summaries of experimental protocols used in the study of Sandalore's
biological effects. These can serve as a foundation for designing experiments with
Sandacanol.

Synthesis of Sandacanol

A general method for the synthesis of Sandacanol involves the following steps:

¢ Aldol Condensation: a-Campholenaldehyde is reacted with butanal in an aldol condensation
reaction to form an unsaturated aldehyde intermediate.

o Partial Hydrogenation: The resulting intermediate undergoes partial hydrogenation to yield
Sandacanol, a mixture of (E)- and (Z)-isomers.[5]

In Vitro Wound Healing Assay (Scratch Assay)

This protocol is adapted from studies on Sandalore's effect on keratinocytes.
¢ Cell Culture: Human keratinocytes are cultured to confluence in appropriate media.

o Scratch Creation: A sterile pipette tip is used to create a uniform "scratch" in the confluent
cell monolayer.
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e Treatment: The cells are washed to remove debris, and then incubated with fresh media
containing either a vehicle control or various concentrations of the test compound (e.g.,
Sandalore).

e Imaging: The scratch area is imaged at regular intervals (e.g., 0, 12, 24, and 48 hours) using
a microscope.

e Analysis: The rate of wound closure is quantified by measuring the change in the scratch
area over time.

Culture Keratinocytes
to Confluence

Create Scratch
in Monolayer

Treat with Sandalore
or Vehicle Control

i

Image Scratch Area
at Time Intervals

Analyze Rate of
Wound Closure

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Workflow for an in vitro wound healing assay.

Calcium Imaging

This protocol measures changes in intracellular calcium concentration upon receptor activation.

o Cell Loading: Cultured keratinocytes are loaded with a calcium-sensitive fluorescent dye
(e.g., Fura-2 AM).

o Baseline Measurement: The baseline fluorescence of the cells is recorded using a
fluorescence microscope.

» Stimulation: A solution containing the test compound (e.g., Sandalore) is perfused over the
cells.

» Data Acquisition: Changes in fluorescence intensity, corresponding to changes in intracellular
calcium levels, are recorded in real-time.

e Analysis: The magnitude and kinetics of the calcium response are quantified.

Conclusion

Sandacanol is a commercially significant aroma chemical with a well-defined chemical
structure and physicochemical properties. While direct biological data on Sandacanol is
sparse, the extensive research on the structurally similar molecule, Sandalore, provides a
strong foundation for inferring its potential biological activities. The interaction of Sandalore with
the olfactory receptor OR2AT4 in skin and hair follicles, leading to pro-wound healing and hair
growth-promoting effects, suggests that Sandacanol may possess similar bioactivities. The
experimental protocols and signaling pathway diagrams provided in this guide offer a
framework for researchers and drug development professionals to further investigate the
therapeutic potential of Sandacanol and related synthetic sandalwood compounds. Further
research is warranted to confirm whether Sandacanol indeed activates OR2AT4 and elicits the
same downstream cellular responses as Sandalore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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